Cas no 1287753-32-5 (3-(1-Methoxyethyl)phenylboronic acid)
1287753-32-5 structure
Product Name:3-(1-Methoxyethyl)phenylboronic acid
CAS No:1287753-32-5
MF:C9H13BO3
MW:180.008723020554
MDL:MFCD08059828
CID:1039187
PubChem ID:45791061
Update Time:2025-04-20
3-(1-Methoxyethyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-(1-Methoxyethyl)phenyl)boronic acid
- 3-(1-Methoxyethyl)phenylboronic acid
- Boronic acid, B-[3-(1-methoxyethyl)phenyl]-
- DTXSID10672393
- MFCD08059828
- BP-11041
- CS-0175456
- BS-20622
- [3-(1-methoxyethyl)phenyl]boronic acid
- (3-(1-Methoxyethyl)phenyl)boronicacid
- SCHEMBL2559833
- 1287753-32-5
- [3-(1-methoxyethyl)phenyl]boronic acid, AldrichCPR
- AT12637
- AKOS006281211
- CHEMBRDG-BB 4011052
-
- MDL: MFCD08059828
- Inchi: 1S/C9H13BO3/c1-7(13-2)8-4-3-5-9(6-8)10(11)12/h3-7,11-12H,1-2H3
- InChI Key: YTWRHNZAXLADDH-UHFFFAOYSA-N
- SMILES: O(C)C(C)C1C=CC=C(B(O)O)C=1
Computed Properties
- Exact Mass: 180.09600
- Monoisotopic Mass: 180.0957744g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69000
- LogP: 0.07380
3-(1-Methoxyethyl)phenylboronic acid Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
3-(1-Methoxyethyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109278-1g |
(3-(1-Methoxyethyl)phenyl)boronic acid |
1287753-32-5 | 95% | 1g |
400.00 USD | 2021-06-17 | |
| Fluorochem | 217338-250mg |
3-(1-Methoxyethyl)phenyl)boronic acid |
1287753-32-5 | 95% | 250mg |
£80.00 | 2022-03-01 | |
| Fluorochem | 217338-1g |
3-(1-Methoxyethyl)phenyl)boronic acid |
1287753-32-5 | 95% | 1g |
£123.00 | 2022-03-01 | |
| Fluorochem | 217338-5g |
3-(1-Methoxyethyl)phenyl)boronic acid |
1287753-32-5 | 95% | 5g |
£372.00 | 2022-03-01 | |
| Fluorochem | 217338-10g |
3-(1-Methoxyethyl)phenyl)boronic acid |
1287753-32-5 | 95% | 10g |
£607.00 | 2022-03-01 | |
| Chemenu | CM133812-1g |
(3-(1-methoxyethyl)phenyl)boronic acid |
1287753-32-5 | 95% | 1g |
$156 | 2024-08-02 | |
| abcr | AB216739-250 mg |
[3-(1-Methoxyethyl)phenyl]boronic acid; 95% |
1287753-32-5 | 250MG |
€159.10 | 2023-01-27 | ||
| abcr | AB216739-1 g |
[3-(1-Methoxyethyl)phenyl]boronic acid; 95% |
1287753-32-5 | 1g |
€217.60 | 2023-01-27 | ||
| abcr | AB216739-5 g |
[3-(1-Methoxyethyl)phenyl]boronic acid; 95% |
1287753-32-5 | 5g |
€723.20 | 2023-01-27 | ||
| abcr | AB216739-10 g |
[3-(1-Methoxyethyl)phenyl]boronic acid; 95% |
1287753-32-5 | 10g |
€926.20 | 2023-01-27 |
3-(1-Methoxyethyl)phenylboronic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
1287753-32-5 (3-(1-Methoxyethyl)phenylboronic acid) Related Products
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- 872979-73-2(Boronic acid, [2-(1-methoxyethyl)phenyl]-)
- 142273-84-5(3-methoxymethylphebylboronic acid)
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- 886593-45-9([4-(2-hydroxypropan-2-yl)phenyl]boronic acid)
- 518336-20-4([4-(1-hydroxyethyl)phenyl]boronic acid)
- 1024017-53-5((4-(tert-butoxymethyl)phenyl)boronic acid)
- 1036760-03-8([3-(1-hydroxyethyl)phenyl]boronic acid)
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